Cas no 1261955-66-1 (2-Chloro-5-[5-(methoxycarbonyl)thiophen-3-YL]nicotinic acid)

2-Chloro-5-[5-(methoxycarbonyl)thiophen-3-yl]nicotinic acid is a heterocyclic compound featuring a nicotinic acid core substituted with a chloro group and a methoxycarbonyl-functionalized thiophene moiety. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The presence of both carboxylic acid and ester functionalities allows for further derivatization, enabling precise modifications for target-specific applications. Its well-defined reactivity profile makes it valuable in cross-coupling reactions and heterocycle synthesis. The compound’s stability under standard conditions ensures consistent performance in laboratory settings. Its structural features are advantageous for developing biologically active molecules, particularly in kinase inhibitor and antimicrobial agent research.

2-Chloro-5-[5-(methoxycarbonyl)thiophen-3-YL]nicotinic acid structure

1261955-66-1 structure

Product Name:2-Chloro-5-[5-(methoxycarbonyl)thiophen-3-YL]nicotinic acid

CAS No:1261955-66-1

MF:C₁₂H₈ClNO₄S

MW:297.714221000671

MDL:MFCD18317958

CID:2765880

PubChem ID:53223880

Update Time:2025-05-28

2-Chloro-5-[5-(methoxycarbonyl)thiophen-3-YL]nicotinic acid Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-5-[5-(methoxycarbonyl)thiophen-3-yl]pyridine-3-carboxylic acid
- 2-CHLORO-5-[5-(METHOXYCARBONYL)THIOPHEN-3-YL]NICOTINIC ACID
- DTXSID20687913
- 1261955-66-1
- 2-Chloro-5-[5-(methoxycarbonyl)thiophen-3-yl]nicotinic acid, 95%
- MFCD18317958
- 2-Chloro-5-[5-(methoxycarbonyl)thiophen-3-YL]nicotinic acid
- MDL： MFCD18317958
- Inchi： 1S/C12H8ClNO4S/c1-18-12(17)9-3-7(5-19-9)6-2-8(11(15)16)10(13)14-4-6/h2-5H,1H3,(H,15,16)
- InChI Key： OBXRDUZBDNUUBB-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)O)C=C(C=N1)C1=CSC(C(=O)OC)=C1

Computed Properties

Exact Mass: 296.9862566Da
Monoisotopic Mass: 296.9862566Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 368
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 105Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB324728-5 g	2-Chloro-5-[5-(methoxycarbonyl)thiophen-3-yl]nicotinic acid, 95%; .	1261955-66-1	95%	5g	€1159.00	2023-04-26
abcr	AB324728-5g	2-Chloro-5-[5-(methoxycarbonyl)thiophen-3-yl]nicotinic acid, 95%; .	1261955-66-1	95%	5g	€1159.00	2025-03-19